![molecular formula C10H14N2OS B13238440 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one](/img/structure/B13238440.png)
1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one
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Description
1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one is a heterocyclic organosulfur compound featuring a thiolanone (tetrahydrothiophenone) core modified by an imino group substituted with a 3-methylpyridin-2-yl moiety. The compound’s synthesis likely involves condensation reactions between thiolanone precursors and substituted amines or imines, followed by purification via crystallization, as inferred from methodologies applied to similar systems .
Properties
Molecular Formula |
C10H14N2OS |
|---|---|
Molecular Weight |
210.30 g/mol |
IUPAC Name |
1-(3-methylpyridin-2-yl)iminothiolane 1-oxide |
InChI |
InChI=1S/C10H14N2OS/c1-9-5-4-6-11-10(9)12-14(13)7-2-3-8-14/h4-6H,2-3,7-8H2,1H3 |
InChI Key |
YFJWRBZOCDOLDW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=CC=C1)N=S2(=O)CCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one typically involves the reaction of 3-methylpyridine with a thiolane derivative under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the imino group to an amine.
Substitution: The pyridinyl group can undergo electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens and nucleophiles (e.g., amines, alcohols) are employed under appropriate conditions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Amines.
Substitution: Various substituted pyridinyl derivatives.
Scientific Research Applications
1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one has several applications in scientific research, including:
Chemistry: Used as a ligand in coordination chemistry and catalysis.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in various diseases.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one involves its interaction with specific molecular targets. The compound can bind to metal ions, forming complexes that exhibit unique catalytic properties. Additionally, its biological activities are attributed to its ability to interact with cellular components, leading to various biochemical effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Molecular Comparisons
Key Observations:
- In contrast, the nitro group in the 3-methyl-4-nitrophenyl analog (CAS 1021-39-2) introduces electron-withdrawing effects, likely increasing oxidative stability but reducing solubility .
- Steric Effects : The 3-methylpyridin-2-yl group in the target compound may impose moderate steric hindrance compared to the bulkier piperidin-4-ylmethyl substituent (CAS 1934620-22-0), which could hinder crystallinity .
- Hydrogen Bonding: The pyridine and amino groups (e.g., in 4-aminophenyl and 2-aminoethyl derivatives) enable hydrogen bonding, making these compounds candidates for coordination chemistry or supramolecular assembly .
Research and Crystallographic Methodologies
Structural elucidation of these compounds often employs X-ray crystallography using programs like SHELXL (for refinement) and OLEX2 (for structure solution and visualization) . For example:
- The 4-aminophenyl derivative (CAS 910780-69-7) likely adopts a planar conformation due to resonance stabilization between the amino group and thiolanone ring .
- Steric clashes in the piperidin-4-ylmethyl analog (CAS 1934620-22-0) may result in non-coplanar geometries, as observed in similar hindered systems .
Biological Activity
1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one, with the molecular formula C10H14N2OS and a molecular weight of 210.30 g/mol, is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides an overview of its biological activity, including mechanisms of action, case studies, and comparative analyses with similar compounds.
The compound features a thiolanone structure combined with a pyridinyl group, which contributes to its unique reactivity and interaction with biological targets. Its synthesis typically involves the reaction of 3-methylpyridine with thiolane derivatives under controlled conditions to yield the desired product.
| Property | Value |
|---|---|
| Molecular Formula | C10H14N2OS |
| Molecular Weight | 210.30 g/mol |
| IUPAC Name | 1-(3-methylpyridin-2-yl)iminothiolane 1-oxide |
| InChI Key | YFJWRBZOCDOLDW-UHFFFAOYSA-N |
Antimicrobial Properties
Recent studies have investigated the antimicrobial efficacy of related compounds, suggesting that derivatives of pyridine can exhibit significant antibacterial activity. For example, compounds similar to 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one have shown effectiveness against various strains of bacteria, including resistant strains such as ESBL-producing E. coli. The minimum inhibitory concentrations (MIC) and minimum bactericidal concentrations (MBC) were measured, indicating promising antibacterial potential .
Anticancer Activity
The compound has also been explored for its anticancer properties. Research indicates that its structural features allow it to interact with cellular components, potentially leading to apoptosis in cancer cells. The mechanism is thought to involve the inhibition of specific enzymes or pathways crucial for cancer cell survival. In vitro studies demonstrated that certain concentrations of this compound could significantly reduce cell viability in various cancer cell lines .
The biological activities of 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one are attributed to its ability to form complexes with metal ions and interact with biological macromolecules. This interaction can lead to:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial resistance mechanisms.
- Cellular Interaction : It can bind to cellular receptors or enzymes, altering their function and leading to downstream effects such as apoptosis or cell cycle arrest.
Case Studies
Several case studies highlight the biological activity of similar compounds:
- Study on Antibacterial Activity : A study tested various pyridine derivatives against ESBL-producing E. coli. Compounds exhibited zones of inhibition ranging from 13 mm to 15 mm at higher concentrations (50 mg/mL), demonstrating significant antibacterial potential .
- Anticancer Screening : In vitro assays on cancer cell lines revealed that specific derivatives led to a reduction in cell proliferation by over 50% at concentrations as low as 10 µM, suggesting a strong potential for development as anticancer agents .
Comparative Analysis
Comparing 1-[(3-Methylpyridin-2-yl)imino]-1lambda6-thiolan-1-one with structurally similar compounds reveals unique aspects that may enhance its biological activity:
| Compound Name | Structure Type | Notable Activity |
|---|---|---|
| 1,3-Bis((6-methylpyridin-2-yl)imino)isoindolin-2-one | Isoindole derivative | Anticancer |
| 2-(3-Methylpyridin-2-yl)imino-1,3-thiazolidin-4-one | Thiazolidinone ring | Antimicrobial |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
